molecular formula C11H13NO2 B8634171 5-Ethoxymethyl-2-methoxy-benzonitrile

5-Ethoxymethyl-2-methoxy-benzonitrile

Cat. No.: B8634171
M. Wt: 191.23 g/mol
InChI Key: JUZAJEJTDRMTTD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5-Ethoxymethyl-2-methoxy-benzonitrile is a useful research compound. Its molecular formula is C11H13NO2 and its molecular weight is 191.23 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C11H13NO2

Molecular Weight

191.23 g/mol

IUPAC Name

5-(ethoxymethyl)-2-methoxybenzonitrile

InChI

InChI=1S/C11H13NO2/c1-3-14-8-9-4-5-11(13-2)10(6-9)7-12/h4-6H,3,8H2,1-2H3

InChI Key

JUZAJEJTDRMTTD-UHFFFAOYSA-N

Canonical SMILES

CCOCC1=CC(=C(C=C1)OC)C#N

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 5-chloromethyl-2-methoxy-benzonitrile (254 mg, 1.399 mmol) in ethanol (10 mL) was added potassium carbonate (387 mg, 2.798 mmol). The mixture was heated at reflux for 12 h. Upon cooling to room temperature, the solvent was removed. Water (2-5 mL) was added and the product was extracted with diethyl ether (2×20 mL). The organic layers were washed with brine (1×5 mL) and dried over anhydrous sodium sulfate. The solid was then filtered off, and the filtrate was concentrated in vacuo. Purification of the crude residue by flash chromatography (Biotage system, KP-Sil™ 32-63 μm, 60 Å silica gel) eluting with 20% ethyl acetate in hexanes yielded 5-ethoxymethyl-2-methoxy-benzonitrile (182 mg, 68%).
Quantity
254 mg
Type
reactant
Reaction Step One
Quantity
387 mg
Type
reactant
Reaction Step One
Quantity
10 mL
Type
reactant
Reaction Step One

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